Cas no 1403566-74-4 (1-(2-Bromo-ethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-Bromo-ethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1403566-74-4
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• CID: 5218565
• Update Time: 2025-05-20

1-(2-Bromo-ethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-ethyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C6H7BrN2O2/c7-1-2-9-4-5(3-8-9)6(10)11/h3-4H,1-2H2,(H,10,11)
• InChI Key： USSGDVPOXMXUQY-UHFFFAOYSA-N
• SMILES： N1(CCBr)C=C(C(O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(2-Bromo-ethyl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(2-Bromo-ethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1403566-74-4)

1-(2-Bromo-ethyl)-1H-pyrazole-4-carboxylic acid is a significant compound in the field of pharmaceutical and biochemical research, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1403566-74-4, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of a bromoethyl side chain and a pyrazole core moiety imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry.

The pyrazole scaffold is a heterocyclic aromatic compound that serves as a privileged structure in medicinal chemistry. Its five-membered ring system, incorporating two nitrogen atoms, provides a versatile platform for further functionalization and interaction with biological targets. In particular, the carboxylic acid group at the 4-position of the pyrazole ring enhances its solubility and reactivity, facilitating its use in various synthetic protocols.

The bromoethyl substituent attached to the pyrazole ring introduces electrophilic centers that can participate in nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This feature makes 1-(2-Bromo-ethyl)-1H-pyrazole-4-carboxylic acid a valuable building block for constructing more complex molecules. Such modifications are often employed to enhance binding affinity, improve pharmacokinetic properties, or introduce specific biological activities.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutics. The pyrazole moiety, in particular, has been extensively studied for its role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of functional groups like the bromoethyl side chain further expands its utility by allowing for targeted modifications that can fine-tune biological activity.

In the realm of medicinal chemistry, the synthesis of 1-(2-Bromo-ethyl)-1H-pyrazole-4-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. The bromoethyl group, being highly reactive, necessitates careful handling to prevent unwanted side reactions. However, this reactivity also makes it an excellent candidate for further chemical manipulation, such as Suzuki-Miyaura cross-coupling reactions or nucleophilic substitutions.

One of the most compelling aspects of 1-(2-Bromo-ethyl)-1H-pyrazole-4-carboxylic acid is its potential as a precursor for biologically active molecules. Researchers have leveraged its structural features to develop novel compounds with therapeutic potential. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in cancer progression or as modulators of signaling pathways implicated in inflammatory diseases. The carboxylic acid functionality at the 4-position allows for further derivatization into esters or amides, which can enhance drug-like properties such as lipophilicity and metabolic stability.

The bromoethyl group also facilitates the introduction of other functional groups through palladium-catalyzed cross-coupling reactions. This capability is particularly useful in constructing complex molecular architectures that mimic natural products or target specific receptors with high selectivity. Such strategies are increasingly employed in drug design to achieve optimal pharmacological profiles.

From a biochemical perspective, 1-(2-Bromo-ethyl)-1H-pyrazole-4-carboxylic acid has been investigated for its interactions with biological targets. The pyrazole ring can engage in hydrogen bonding or π-stacking interactions with protein surfaces, while the carboxylic acid group can participate in salt bridges or coordinate with metal ions. These interactions are critical for understanding how small molecules modulate biological processes.

The bromoethyl substituent provides an additional point of interaction through electrophilic binding to nucleophiles such as cysteine residues in proteins. This property has been exploited in designing protease inhibitors or kinase inhibitors, where covalent modification can enhance binding affinity and duration of action. Such targeted interactions are key to developing drugs that selectively inhibit pathological processes without affecting normal cellular functions.

In conclusion,1-(2-Bromo-ethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1403566-74-4) represents a versatile and promising compound for pharmaceutical research. Its unique structural features—combining a reactive bromoethyl group with a functionalized pyrazole core—make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.